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Compound of Interest

Compound Name: Iron DOTA Sodium Salt

CAS No.: 149819-85-2

Cat. No.: B599687

Get Quote

Executive Summary
This technical guide details the structural validation and spectroscopic analysis of Sodium

Iron(III) DOTA (Na[Fe(C₁₆H₂₄N₄O₈)]). While Gadolinium-DOTA (Gd-DOTA) remains the clinical

standard for MRI contrast, the Iron(III) analogue serves as a critical reference standard for

thermodynamic stability studies, redox-active probe development, and T1-weighted imaging

alternatives.

Key Technical Insight: The kinetic inertness of the DOTA macrocycle requires specific thermal

activation during synthesis. Unlike simple salt metathesis, the encapsulation of Fe(III) is a slow

process at room temperature. Consequently, spectroscopic validation must distinguish between

chelated iron (the target) and adsorbed or ionic iron impurities.

Molecular Architecture & Thermodynamics
Before analysis, one must understand the target species. The DOTA ligand (1,4,7,10-

tetraazacyclododecane-1,4,7,10-tetraacetic acid) forms a "macrocyclic cage" around the Fe(III)

ion.
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Coordination Sphere: Fe(III) is hexacoordinate to heptacoordinate. The ligand provides an

or

donor set.

Thermodynamic Stability: The formation constant (

) for Fe(III)-DOTA is approximately 29.4, significantly higher than Gd-DOTA (~25.3). This
implies that once formed, the complex is exceptionally stable against dissociation.

Stoichiometry: The complex anion is

. The sodium salt is

.[1]

Synthesis & Purification Protocol
Note: This protocol prioritizes purity for spectroscopic standards over bulk yield.

Reagents:
DOTA (Free acid or tetra-sodium salt)

(99.9% trace metal basis)

NaOH (0.1 M and 1.0 M)

Chelex-100 resin (for pre-purification)

Step-by-Step Workflow:
Stoichiometric Mixing: Dissolve 1.0 eq of DOTA in ultrapure water. Add 1.05 eq of

solution slowly.

pH Adjustment (The Critical Variable): The initial pH will drop significantly. Adjust pH to 5.5 –

6.0 using NaOH.

Why? Below pH 4, carboxylate protonation competes with metal binding. Above pH 7,
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precipitation dominates.

Thermal Activation: Heat the solution to 80°C for 4–6 hours.

Causality: The DOTA ring is rigid. Thermal energy is required to overcome the

conformational barrier for the metal ion to enter the macrocyclic cavity.

Purification:

Cool to room temperature.

Pass through a cation-exchange column (Dowex 50W) to remove excess free

.

Adjust pH to 7.0 with NaOH (forming the sodium salt).

Lyophilize to obtain Na[Fe(DOTA)] as a yellow/pale-brown powder.
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Caption: Synthesis workflow emphasizing the critical thermal activation step required for DOTA

encapsulation.

Spectroscopic Analysis & Validation
A. Electronic Spectroscopy (UV-Vis)
UV-Vis is the primary rapid-check method. Fe(III)-DOTA exhibits distinct Ligand-to-Metal

Charge Transfer (LMCT) bands that differentiate it from free Fe(III) solvates.
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Feature
Wavelength (

)
Assignment Diagnostic Note

Primary Band 250 – 270 nm (LMCT)

Intense absorption;

confirms

complexation.

Shoulder 300 – 350 nm LMCT / d-d mixing

Broadens if

hydroxides form (pH >

8).

d-d Transitions 450 – 600 nm Spin-forbidden

Very weak (

); often obscured by

LMCT tail.

Protocol: Prepare a 0.1 mM solution in water. A "clean" spectrum should show zero baseline

drift at >700 nm. If absorption persists >700 nm, colloidal iron oxides (rust) are present.

B. Vibrational Spectroscopy (FTIR)
FTIR validates the coordination mode of the carboxylate arms.

Free DOTA:

appears at ~1720

(protonated carboxylic acid).

Na[Fe(DOTA)]: The carbonyl peak shifts significantly upon coordination.

: 1610 – 1630

: 1380 – 1400

Analysis: A separation (

) of >200
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indicates a monodentate binding mode of the carboxylates to the Fe(III) center, typical for
the DOTA cage structure.

C. Electron Paramagnetic Resonance (EPR)
Expert Insight: This is the definitive test for the oxidation state and spin environment. Fe(III) is a

system. In the strong field of DOTA, it remains High Spin (S = 5/2).

Experimental Setup: X-band EPR at 77K (Liquid Nitrogen) or 4K (Liquid Helium).

Signal Interpretation:

: Strong signal.[2] Characteristic of high-spin Fe(III) in a rhombically distorted environment
(low symmetry). This confirms the Fe is trapped inside the asymmetric DOTA cage.

: Weaker broad signal.

Failure Mode: A sharp, isotropic line at

often indicates free solvated iron or iron oxide clusters, signaling a failed synthesis.

D. Mass Spectrometry (ESI-MS)
Used to confirm stoichiometry and the presence of the sodium counter-ion. Run in Negative Ion

Mode (ESI-).

Target Peak:

Corresponds to

(Molecular Weight of ligand ~404 + Fe ~56 - 4H).

Sodium Adducts: In positive mode, look for

peaks.

Isotopic Pattern: Iron has a distinct isotope pattern (

5.8%,
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91.7%). The mass spectrum must match the theoretical isotope distribution for

.

Analytical Decision Logic
The following diagram illustrates the logical flow for validating a batch of Na[Fe(DOTA)].
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Synthesized Sample
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Caption: Step-by-step decision tree for validating Na[Fe(DOTA)] purity and identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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